Cas no 2169569-47-3 (2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol)

• Product Name: 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol
• CAS No: 2169569-47-3
• MF: C₈H₈BrCl₂NO
• MW: 284.965219497681
• CID: 5870125
• PubChem ID: 165509493
• Update Time: 2025-10-29

2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol
• 2169569-47-3
• EN300-1277448

• Inchi： 1S/C8H8BrCl2NO/c1-3(12)6-7(11)4(9)2-5(10)8(6)13/h2-3,13H,12H2,1H3
• InChI Key： LRVRQIALGXIFGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1Cl)C(C)N)O)Cl

Computed Properties

• Exact Mass: 282.91663g/mol
• Monoisotopic Mass: 282.91663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol

Introduction to 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol (CAS No. 2169569-47-3)

2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol, identified by its Chemical Abstracts Service (CAS) number 2169569-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its complex structural framework, which includes amino, bromo, and chloro substituents. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol consists of a benzene ring substituted with bromine atoms at the 4-position and chlorine atoms at the 3 and 6 positions. Additionally, an aminoethyl group is attached to the 2-position of the ring. This configuration creates a multifunctional scaffold that can interact with biological targets in diverse ways. The presence of both electron-withdrawing (chlorine) and electron-donating (aminoethyl) groups enhances its potential as a pharmacophore, enabling interactions with enzymes, receptors, and other biomolecules.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the growing threat of antibiotic-resistant pathogens. 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol has emerged as a compound of interest in this context. Preliminary studies have suggested that it exhibits inhibitory activity against certain bacterial strains, particularly those that are resistant to conventional antibiotics. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. This potential makes it a valuable candidate for further investigation into novel antimicrobial therapies.

The synthesis of 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the bromination and chlorination of a suitable precursor benzene derivative, followed by nucleophilic substitution with 1-aminoethanol or an equivalent reagent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in large-scale production.

From a computational chemistry perspective, 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol has been subjected to various computational studies to elucidate its molecular interactions and pharmacological properties. Molecular docking simulations have been performed to investigate its binding affinity to target proteins such as bacterial enzymes involved in cell wall biosynthesis. These studies have provided insights into the key interactions that contribute to its antimicrobial activity. Additionally, quantum mechanical calculations have been used to determine the electronic structure and reactivity of the compound, aiding in the design of derivatives with enhanced properties.

The pharmacokinetic behavior of 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol is another critical aspect that has been explored through both experimental and theoretical approaches. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. These findings are essential for predicting its bioavailability and potential side effects in vivo. Furthermore, preclinical studies in animal models have provided preliminary data on its toxicity profile and therapeutic efficacy. These results are crucial for determining the feasibility of advancing this compound into clinical trials for human use.

The regulatory landscape for pharmaceutical compounds like 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol is stringent and requires thorough documentation of safety and efficacy data before approval for medical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines that must be followed during preclinical testing and clinical trials. Compliance with these regulations ensures that new drugs are safe and effective for patient use. As such, ongoing research into 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol must adhere to these standards to facilitate its potential approval as a new therapeutic agent.

The impact of 2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol extends beyond antimicrobial applications; it also holds promise in other therapeutic areas such as cancer chemotherapy and anti-inflammatory treatments. Studies have suggested that phenolic derivatives can modulate signaling pathways involved in tumor growth and inflammation by interacting with specific enzymes or receptors. Further research is needed to fully explore these potential applications, but preliminary findings are encouraging regarding the compound's versatility in drug development.

In conclusion,2-(1-aminoethyl)-4-bromo-3,6-dichlorophenol (CAS No. 2169569-47-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an antimicrobial agent underscores the ongoing need for innovative solutions to combat antibiotic resistance. Additionally，its multifunctional nature suggests broader therapeutic applications that warrant further exploration。As research continues，this compound will likely play an important role in shaping future treatments across multiple medical disciplines。The continued investigation into its synthesis，mechanismsofaction，andpharmacokineticsoffersgreatpotentialforadvancingmedicalscienceandimprovingpatientcare。